Cas no 105990-42-9 (3,4-Pyrrolidinediol, 2-(hydroxymethyl)-,(2S,3R,4R)-)

3,4-Pyrrolidinediol, 2-(hydroxymethyl)-,(2S,3R,4R)- structure

105990-42-9 structure

Product Name:3,4-Pyrrolidinediol, 2-(hydroxymethyl)-,(2S,3R,4R)-

CAS No:105990-42-9

Molecular Formula:C₆H₁₂NO₃F

Molecular Weight:165.16278

CID:1168001

PubChem ID:9898834

3,4-Pyrrolidinediol, 2-(hydroxymethyl)-,(2S,3R,4R)- Properties

Names and Identifiers

- 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-,(2S,3R,4R)-
- (2S,3R,4R)-2-(hydroxymethyl)pyrrolidine-3,4-diol
- BDBM50598389
- 1,4-dideoxy-1,4-imino-l-xylitol
- SCHEMBL2436214
- CHEMBL3751947
- 105990-42-9
- +Expand
- InChIKey： OQEBIHBLFRADNM-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H11NO3/c7-2-3-5(9)4(8)1-6-3/h3-9H,1-2H2
- SMILES： OCC1NCC(O)C1O

Computed Properties

Exact Mass: 165.08016
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 133.074
Heavy Atom Count: 9
Complexity: 98.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.7
Topological Polar Surface Area: 72.7A^2

Experimental Properties

PSA: 72.72

3,4-Pyrrolidinediol, 2-(hydroxymethyl)-,(2S,3R,4R)- Related Literature

1. Identification of bioactive compounds in Lactobacillus paracasei subsp. paracasei NTU 101-fermented reconstituted skimmed milk and their anti-cancer effect in combination with 5-fluorouracil on colorectal cancer cells

Chia-Yuan Chang,Tzu-Ming Pan Food Funct., 2019,10, 7634-7644
2. Femtosecond infrared spectroscopy of chlorophyll f-containing photosystem I†

Noura Zamzam,Marius Kaucikas,Dennis J. Nürnberg,A. William Rutherford,Jasper J. van Thor Phys. Chem. Chem. Phys., 2019,21, 1224-1234
3. Monthly record of analytical researches into food

Analyst, 1887,12, 200-201
4. Hydrogels formed from Fmoc amino acids†

Emily R. Draper,Kyle L. Morris,Marc A. Little,Jaclyn Raeburn,Catherine Colquhoun,Emily R. Cross,Tom. O. McDonald,Louise C. Serpell,Dave J. Adams CrystEngComm, 2015,17, 8047-8057
5. Dynamics of water and template molecules in the interlayer space of a layered aluminophosphate. Experimental inelastic neutron scattering spectra and molecular dynamics simulated spectra

Phys. Chem. Chem. Phys., 1999,1, 5711-5715
6. Modulating the generation of long-lived charge separated states exclusively from the triplet excited states in palladium porphyrin–fullerene conjugates†

Christopher O. Obondi,Gary N. Lim,Brittani Churchill,Prashanth K. Poddutoori,Francis D'Souza Nanoscale, 2016,8, 8333-8344
7. Efficient synthesis of silylated 2,2-difluorostyrene derivatives through Suzuki–Miyaura cross-coupling of 2,2-difluoro-1-iodo-1-silylethenes†

Marc-Olivier Turcotte-Savard,Jean-François Paquin Org. Biomol. Chem., 2013,11, 1367-1375
8. Chronic ciguatoxin poisoning causes emotional and cognitive dysfunctions in rats

Toxicol. Res., 2017,6, 179-187
9. Tween20 surfactant effect on the electrocatalytic performance of porous carbon micro-spheres supported MnO2

Qing-Yu Li,Yong-Sheng Wu,Xiao-Hui Zhang,You-Guo Huang,Qiang Wu RSC Adv., 2014,4, 52100-52104
10. Dendrite inhibited and dead lithium activated dual-function additive for lithium metal batteries†

Erlei Zhang,Huijie Tian,Meng Li,Shiru Le,Bingjiang Li,Lijun Wu,Qixian Zhang Chem. Commun., 2023,59, 10996-10999

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